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Compound of Interest

Compound Name: KIN1148

Cat. No.: B608346

Introduction

KIN1148 is a novel small-molecule agonist of Interferon Regulatory Factor 3 (IRF3) that
functions as a potent activator of the innate immune system.[1][2][3] It operates by directly
binding to the Retinoic Acid-Inducible Gene | (RIG-1), a key cytosolic pattern-recognition
receptor responsible for detecting viral RNA.[4][5][6] Unlike natural RIG-I ligands, KIN1148
activates the receptor in a non-canonical, RNA- and ATP-independent manner, triggering a
downstream signaling cascade that culminates in the activation of transcription factors IRF3
and NFkB.[4] This leads to the induction of a robust antiviral and immunomodulatory gene

expression program.

These properties make KIN1148 a valuable tool for researchers in immunology, virology, and
drug development, particularly for applications related to vaccine adjuvants and cancer
immunotherapy. This document provides detailed protocols for utilizing KIN1148 in various cell
culture assays to characterize its effects on immune signaling, cell fate, and gene expression.

Mechanism of Action

KIN1148 initiates a signaling pathway by directly engaging with RIG-I. This binding event
promotes RIG-I oligomerization and its interaction with the mitochondrial antiviral-signaling
protein (MAVS).[4] The formation of this complex serves as a scaffold for the recruitment of a
signalosome, including key components like DHX15, TBK1, and TRIM25.[4] Subsequent
phosphorylation events lead to the activation and nuclear translocation of IRF3 and the
activation of the NFkB pathway.[4][7] In the nucleus, these transcription factors drive the
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expression of a wide array of target genes, including type | interferons, pro-inflammatory
cytokines, and interferon-stimulated genes (ISGs) such as IFIT1, ISG54, and OASL.[2][4]
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1. Seed cells in »| 2. Treat with a serial > 3 Incubate for desired 4. Add CCK-8 reagent 5. Incubate for 1-4h 6. Measure absorbance
a 96-well plate dilution of KIN1148 duration (e.g., 24-72h) to each well at 37°C at 450 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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